![molecular formula C17H17NO3S B2682599 Benzo[d][1,3]dioxol-5-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone CAS No. 1396717-17-1](/img/structure/B2682599.png)
Benzo[d][1,3]dioxol-5-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone
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Description
Benzo[d][1,3]dioxol-5-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone, commonly known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme involved in the signaling pathways of B cells and is essential for their survival and activation. TAK-659 has been identified as a potential therapeutic agent for the treatment of B cell malignancies and autoimmune diseases.
Scientific Research Applications
Scientific Research Applications of Similar Compounds
1. Drug Metabolism and Disposition
Compounds with structural similarities to Benzo[d][1,3]dioxol-5-yl(4-(thiophen-3-yl)piperidin-1-yl)methanone are often studied for their metabolism and disposition within the human body. For example, research on the orexin 1 and 2 receptor antagonist SB-649868, which shares a complex structure, has shown insights into drug metabolism pathways, highlighting the principal routes of metabolism via oxidation and the identification of metabolites (Renzulli et al., 2011).
2. Environmental and Occupational Exposures
Studies on environmental phenols, such as benzophenone-3, provide insight into the widespread human exposure to chemical compounds used in consumer products, their metabolic pathways, and potential health implications (Watkins et al., 2015). This research is crucial for understanding how similar compounds might affect human health and the environment.
3. Analytical Techniques in Toxicology
Research also focuses on developing and applying analytical techniques to identify and quantify xenobiotics and their metabolites in biological samples, as seen in studies involving NMR spectroscopy for poisoning cases. Such techniques are essential for understanding the pharmacokinetics and toxicological profiles of complex compounds (Imbenotte et al., 2003).
4. Mechanisms of Action and Receptor Studies
Investigating the mechanisms of action, including receptor studies, is another vital research area. For instance, understanding how kappa opioid agonists mediate their effects through kappa opiate receptors provides insights into the pharmacodynamics of these compounds and potential therapeutic applications (Pfeiffer et al., 1986).
properties
IUPAC Name |
1,3-benzodioxol-5-yl-(4-thiophen-3-ylpiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3S/c19-17(13-1-2-15-16(9-13)21-11-20-15)18-6-3-12(4-7-18)14-5-8-22-10-14/h1-2,5,8-10,12H,3-4,6-7,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXQQLKDOPUJMCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CSC=C2)C(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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